Cas no 20043-64-5 (Cycloheptanecarboxylic acid, 1-methyl-2-oxo-, ethyl ester)

• Product Name: Cycloheptanecarboxylic acid, 1-methyl-2-oxo-, ethyl ester
• CAS No: 20043-64-5
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 1391431
• PubChem ID: 14667932
• Update Time: 2025-04-20

Cycloheptanecarboxylic acid, 1-methyl-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cycloheptanecarboxylic acid, 1-methyl-2-oxo-, ethyl ester
• ethyl 1-methyl-2-oxocycloheptane-1-carboxylate
• 20043-64-5
• DTXSID50562805

• Inchi： 1S/C11H18O3/c1-3-14-10(13)11(2)8-6-4-5-7-9(11)12/h3-8H2,1-2H3
• InChI Key： SPYLXSYZCGJUIQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C)C(CCCCC1)=O)=O

Computed Properties

• Exact Mass: 198.12564
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37